Cas no 2229498-39-7 ({1-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine)

• Product Name: {1-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine
• CAS No: 2229498-39-7
• MF: C₁₂H₁₅F₄N
• MW: 249.247817277908
• CID: 6550323
• PubChem ID: 165865874
• Update Time: 2025-06-15

{1-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine
• EN300-1942787
• {1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-methylpropan-2-yl}(methyl)amine
• 2229498-39-7

• Inchi： 1S/C12H15F4N/c1-11(2,17-3)7-8-4-5-9(6-10(8)13)12(14,15)16/h4-6,17H,7H2,1-3H3
• InChI Key： RGGATMALVKKIJV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CC(C)(C)NC

Computed Properties

• Exact Mass: 249.11406213g/mol
• Monoisotopic Mass: 249.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on {1-2-fluoro-4-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine

Comprehensive Analysis of {1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-methylpropan-2-yl}(methyl)amine (CAS No. 2229498-39-7)

The compound {1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-methylpropan-2-yl}(methyl)amine, identified by its CAS No. 2229498-39-7, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This molecule features a fluorinated phenyl ring combined with a tertiary amine moiety, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential role in modulating biological targets, given the increasing demand for fluorine-containing compounds in modern therapeutics.

In recent years, the search for novel amine derivatives has surged, driven by their versatility in medicinal chemistry. The trifluoromethyl group in this compound enhances its lipophilicity and metabolic stability, traits highly sought after in the development of CNS-active agents and enzyme inhibitors. Online queries such as "fluorinated phenylamine applications" and "CAS 2229498-39-7 synthesis" reflect growing curiosity about its synthetic pathways and industrial relevance. These trends align with the broader shift toward sustainable fluorination techniques, a hot topic in green chemistry.

From a structural perspective, the 2-methylpropan-2-yl backbone contributes to steric hindrance, which may influence binding affinity in receptor studies. Computational models suggest this compound could interact with GPCRs or ion channels, though experimental validation remains ongoing. Discussions on platforms like ResearchGate often highlight questions like "How does fluorination impact amine bioavailability?"—a query directly relevant to this molecule's design. Such debates underscore the compound's alignment with current drug optimization paradigms.

Analytical challenges surrounding CAS 2229498-39-7 include its characterization via NMR and LC-MS, given the complexity introduced by multiple fluorine atoms. Laboratories frequently search for "HPLC methods for fluorinated amines", indicating practical hurdles in purification. Meanwhile, patent databases reveal its inclusion in proprietary libraries for high-throughput screening, emphasizing its commercial value. The compound's logP and pKa profiles further position it as a candidate for blood-brain barrier penetration studies.

Beyond pharmacology, this amine's thermal stability makes it a candidate for advanced material applications, such as polymeric catalysts or ligand design in coordination chemistry. Environmental researchers also explore its degradation pathways, responding to public interest in "fluorochemical persistence in ecosystems". As regulatory scrutiny on PFAS alternatives intensifies, derivatives like {1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-methylpropan-2-yl}(methyl)amine may offer safer profiles.

In conclusion, CAS 2229498-39-7 exemplifies the convergence of fluorine chemistry and amine functionality, addressing both academic and industrial needs. Its multifaceted applications—from neurological drug leads to specialty materials—ensure its continued relevance. Future studies may focus on structure-activity relationships or large-scale synthetic routes, areas frequently queried in scientific literature. This compound stands as a testament to innovation in organofluorine research.